Cas no 16452-02-1 (1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[2-methoxy-5-methyl-4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-)

• Product name: 1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[2-methoxy-5-methyl-4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-
• CAS No: 16452-02-1
• MF: C₂₀H₂₀N₂O₁₁S₃
• MW: 560.574602127075
• CID: 146929
• PubChem ID: 85425

1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[2-methoxy-5-methyl-4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[2-methoxy-5-methyl-4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-
• 4-hydroxy-3-[[2-methoxy-5-methyl-4-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalenesulphonic acid
• (3Z)-3-[(2-methoxy-5-methyl-4-{[2-(sulfooxy)ethyl]sulfonyl}phenyl)hydrazono]-4-oxo-3,4-dihydronaphthalene-1-sulfonic acid
• 4-Hydroxy-3-((2-methoxy-5-methyl-4-((2-(sulphooxy)ethyl)sulphonyl)phenyl)azo)naphthalenesulphonic acid
• Einecs 240-501-3
• 4-Hydroxy-3-[[2-methoxy-5-methyl-4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-1-naphthalenesulfonic acid
• NS00052278
• 4-hydroxy-3-[[2-methoxy-5-methyl-4-[[2-(sulphooxy)ethyl]sulphonyl]phenyl]azo]naphthalenesulphonic ac
• 16452-02-1
• SCHEMBL13880656
• DTXSID101108753
• 4-Hydroxy-3-[2-[2-methoxy-5-methyl-4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-1-naphthalenesulfonic acid
• 4-hydroxy-3-[[2-methoxy-5-methyl-4-(2-sulfooxyethylsulfonyl)phenyl]diazenyl]naphthalene-1-sulfonic acid

• Inchi： InChI=1S/C20H20N2O11S3/c1-12-9-15(17(32-2)11-18(12)34(24,25)8-7-33-36(29,30)31)21-22-16-10-19(35(26,27)28)13-5-3-4-6-14(13)20(16)23/h3-6,9-11,21H,7-8H2,1-2H3,(H,26,27,28)(H,29,30,31)/b22-16-
• InChI Key： CEMDQJGTKZWFEB-JWGURIENSA-N
• SMILES： OS(OCCS(C1=CC(OC)=C(N/N=C2/C=C(S(=O)(O)=O)C3=CC=CC=C3C/2=O)C=C1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 560.023
• Monoisotopic Mass: 560.022922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228
• XLogP3: 1.8

Experimental Properties

• Density: 1.63
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.667
• PSA: 202.8